2-Cyanoethyl methanesulfonate

• CAS: 65885-27-0

Core Science & Biosynthesis

Mechanism of Action of 2-Cyanoethyl Methanesulfonate in Organic Synthesis: A Comprehensive Technical Guide

Executive Summary

In modern organic synthesis, 2-cyanoethyl methanesulfonate (CAS: 65885-27-0), commonly referred to as 2-cyanoethyl mesylate, serves as a highly efficient electrophilic alkylating agent[1]. It is primarily deployed to introduce a 2-cyanoethyl moiety (–CH₂CH₂CN) into complex molecular architectures, a critical step in the development of active pharmaceutical ingredients (APIs), nucleotide analogs, and advanced polymers. This whitepaper deconstructs the mechanistic dynamics of cyanoethylation, the causality behind experimental parameter selection, and provides self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Dynamics: The SN​2 vs. Elimination Dichotomy

The utility of 2-cyanoethyl methanesulfonate is deeply rooted in its distinct chemical properties and reactivity profile[2]. The mechanism of action is governed by the delicate balance between bimolecular nucleophilic substitution ( SN​2 ) and competing elimination pathways (E2/E1cb).

The SN​2 Substitution Pathway

The primary mechanism of action is a concerted SN​2 reaction. The methanesulfonate (mesylate, OMs⁻) group is an exceptional leaving group because the negative charge of the departing anion is highly resonance-stabilized across three equivalent oxygen atoms[3]. During the reaction, the nucleophile (e.g., an amine, alkoxide, or carbanion) attacks the electrophilic C1 carbon from the backside—exactly 180° opposite to the C–OMs bond. This leads to a pentacoordinate transition state, culminating in the inversion of stereochemistry (if applicable) and the departure of the mesylate anion[4].

Fig 1: SN2 mechanism of 2-cyanoethyl mesylate highlighting transition state and leaving group.

The Activating Effect and the Elimination Risk

The cyano group (–C≡N) is strongly electron-withdrawing via induction. This exerts a dual effect:

• Electrophilic Activation: It increases the partial positive charge ( δ+ ) on the C1 carbon, accelerating nucleophilic attack.

• α -Proton Acidity: It significantly increases the acidity of the protons on the adjacent C2 carbon.

If the reaction conditions are not rigorously controlled, the presence of a strong base will trigger an E2 or E1cb elimination. The base will abstract the acidic α -proton, forcing the expulsion of the mesylate group and yielding acrylonitrile and methanesulfonic acid as undesired byproducts.

Fig 2: Divergent reaction pathways: SN2 substitution versus E2 elimination to acrylonitrile.

Causality in Reaction Design: The "Why" Behind the Chemistry

To achieve high-yield cyanoethylation, synthetic chemists must engineer conditions that heavily favor SN​2 over elimination.

• Solvent Selection: Polar aprotic solvents (e.g., DMF, Acetonitrile, N,N-dimethylacetamide) are mandated[5]. These solvents solvate cations via their oxygen/nitrogen lone pairs but leave the nucleophilic anion "naked" and highly reactive. Using protic solvents (like methanol) would hydrogen-bond to the nucleophile, drastically reducing its kinetic energy and stalling the SN​2 trajectory.

• Base Selection: The base acts as an acid scavenger to neutralize the methanesulfonic acid byproduct. However, due to the acidic α -protons of the substrate, strong, sterically hindered bases (e.g., LDA, t-BuOK) must be avoided. Mild, inorganic bases such as anhydrous K2​CO3​ or organic bases like N,N-diisopropylethylamine (DIPEA) are optimal because they are strong enough to deprotonate the nucleophile but too weak to induce β -elimination[5].

• Thermal Control: SN​2 reactions are kinetically favored at lower to moderate temperatures (0°C to 80°C)[5]. Excessive thermal energy shifts the system toward thermodynamic control, exponentially increasing the rate of E2 elimination.

Quantitative Data: Leaving Group & Condition Optimization

To contextualize the efficacy of the mesylate group, Table 1 compares standard leaving groups used in alkylation. Table 2 provides a predictive matrix for reaction optimization.

Table 1: Comparative Kinetics of Leaving Groups in SN​2 Reactions [4]

Leaving Group	Abbreviation	Conjugate Acid pKa	Relative SN​2 Rate	Synthetic Utility
Triflate	-OTf	-14.0	~100,000	Extremely high reactivity; prone to degradation.
Mesylate	-OMs	-1.9	~100	Optimal balance of stability and reactivity.
Tosylate	-OTs	-2.8	~100	Similar to mesylate; higher molecular weight.
Iodide	-I	-10.0	~50	Good leaving group; susceptible to light degradation.
Chloride	-Cl	-7.0	1	Baseline standard; often requires harsh conditions.

Table 2: Optimization Matrix for Cyanoethylation

Solvent	Base Type	Temperature	Dominant Pathway	Expected Yield
DMF (Anhydrous)	K2​CO3​ (Solid)	25°C - 60°C	SN​2 Alkylation	> 85%
Acetonitrile	DIPEA	0°C to 25°C	SN​2 Alkylation	75% - 90%
THF	NaH (Strong)	25°C	E2 Elimination	< 20% (High Acrylonitrile)
Methanol	NaOH	80°C	Solvolysis / E1cb	< 10%

Case Study: Synthesis of Remifentanil Intermediates

A prime example of 2-cyanoethyl methanesulfonate's utility is found in the synthesis of opioid analgesics like Remifentanil . According to patent literature (EP3643704B1), the reagent is utilized to alkylate 4-piperidone derivatives, a critical step in constructing the piperidine core of the drug[5].

In this industrial process, 2-cyanoethyl methanesulfonate is reacted with the piperidine precursor in the presence of a mild base (such as sodium carbonate or potassium carbonate) in a polar solvent (like methyl ethyl ketone or acetonitrile). The reaction is tightly controlled between 0°C and 80°C for 6 to 48 hours[5]. The use of the mesylate variant over the chloride variant significantly reduces reaction times and improves the purity profile of the resulting propionitrile derivative, bypassing the need for highly toxic alpha-beta unsaturated reagents like acrylic acid esters[5].

Self-Validating Experimental Protocol: N-Alkylation of a Secondary Amine

This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded at critical junctions to ensure empirical verification before proceeding to the next step.

Fig 3: Self-validating experimental workflow for N-alkylation using 2-cyanoethyl mesylate.

Step-by-Step Methodology

• Preparation & Dehydration:

  • Charge a dry, argon-flushed round-bottom flask with the secondary amine (1.0 eq) and anhydrous DMF (10 mL/g of amine).

  • IPC 1: Perform a Karl Fischer titration on the solvent mixture. Proceed only if water content is < 0.05% to prevent mesylate hydrolysis.

• Base Introduction:

  • Add finely powdered, anhydrous K2​CO3​ (2.5 eq). Stir the suspension at room temperature for 15 minutes to allow for initial deprotonation equilibrium.

• Electrophile Addition (Kinetic Control):

  • Cool the reaction vessel to 0°C using an ice-water bath.

  • Dissolve 2-cyanoethyl methanesulfonate (1.2 eq) in a minimal volume of anhydrous DMF. Add this solution dropwise over 30 minutes.

  • Causality: Dropwise addition at 0°C prevents localized thermal spikes (exotherms) that would otherwise trigger the E2 elimination of the mesylate into acrylonitrile.

• Reaction Propagation & Monitoring:

  • Remove the ice bath and gradually warm the reaction to 60°C.

  • IPC 2 (Self-Validation): Pull a 50 µL aliquot every 2 hours. Quench in water/MeCN and analyze via LC-MS or TLC. The system is validated as "complete" when the limiting reagent (amine) peak integration falls below 2%.

• Quenching and Workup:

  • Cool the mixture to room temperature. Quench by pouring into 5 volumes of ice-cold distilled water.

  • Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove residual DMF.

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure cyanoethylated product.

References

• Benchchem. 2-Cyanoethyl methanesulfonate | 65885-27-0 | Contextual Significance in Modern Organic Synthesis.
• Google Patents. EP3643704B1 - New intermediates for the preparation of remifentanil hydrochloride.
• NINGBO INNO PHARMCHEM CO. Exploring the Chemical Properties and Reactions of Methanesulfonyl Chloride.
• Grokipedia. Leaving group - Definition and Fundamentals.
• Master Organic Chemistry. Tosylates And Mesylates.

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2-cyanoethyl methanesulfonate degradation pathways and stability

An In-depth Technical Guide to the Degradation Pathways and Stability of 2-Cyanoethyl Methanesulfonate

Abstract

2-Cyanoethyl methanesulfonate (CEMS) is a reactive intermediate of significant interest in chemical synthesis. However, its structural similarity to known alkylating agents raises concerns about its potential as a genotoxic impurity (PGI) in pharmaceutical products.[1][2] Understanding the stability and degradation pathways of CEMS is therefore critical for risk assessment, process optimization, and the development of robust control strategies. This guide provides a detailed examination of the chemical stability of CEMS, focusing on its principal degradation routes, including hydrolysis under various pH conditions and thermal decomposition. We delineate the kinetics and influencing factors, present validated analytical methodologies for stability monitoring, and provide detailed experimental protocols for conducting stability assessments. The insights herein are intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required to manage and control this impurity effectively.

Introduction: The Significance of 2-Cyanoethyl Methanesulfonate

2-Cyanoethyl methanesulfonate, with the chemical formula C₄H₇NO₃S, is a sulfonate ester.[3] Sulfonate esters are widely recognized as a class of potential genotoxic impurities due to their ability to act as alkylating agents, which can modify DNA and lead to mutations.[1][2] The presence of such impurities in active pharmaceutical ingredients (APIs) is a major concern for regulatory bodies, necessitating stringent control to a level known as the Threshold of Toxicological Concern (TTC), often around 1.5 µg per day.[1]

CEMS can arise as an intended intermediate or an unintended by-product in synthetic processes that utilize methanesulfonic acid or its derivatives in the presence of 2-hydroxypropionitrile (ethylene cyanohydrin) or related precursors. Its reactivity, governed by the electron-withdrawing nature of the methanesulfonyl group, makes it susceptible to nucleophilic attack, which is the primary driver of its degradation.

Chemical Stability and Degradation Pathways

The stability of CEMS is finite and highly dependent on its environment. The primary mechanism of degradation is solvolysis, where the solvent (e.g., water or an alcohol) acts as the nucleophile.

Hydrolytic Degradation

In aqueous environments, CEMS undergoes hydrolysis to yield 2-hydroxypropionitrile and methanesulfonic acid. This reaction involves the nucleophilic attack of a water molecule on the electrophilic carbon atom of the ethyl group attached to the sulfonate ester oxygen.[4][5]

The rate of hydrolysis is significantly influenced by pH:

• Neutral and Acidic Conditions (pH < 8): Under these conditions, the degradation is primarily driven by the attack of water (solvolysis). The reaction rate is relatively slow and less dependent on pH in this range.[6]

• Alkaline Conditions (pH > 8): As the pH increases, the concentration of the hydroxide ion (OH⁻), a much stronger nucleophile than water, rises. This leads to a dramatic acceleration in the hydrolysis rate. The mechanism shifts from a slow solvolysis to a rapid, hydroxide-mediated Sₙ2 reaction.[6]

The general hydrolytic degradation pathway is illustrated below.

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Synthesis pathways for producing 2-cyanoethyl methanesulfonate

A Comprehensive Technical Guide to the Synthesis of 2-Cyanoethyl Methanesulfonate

Abstract: 2-Cyanoethyl methanesulfonate is a significant chemical intermediate, primarily utilized as a cyanoethylating agent in the synthesis of various organic compounds and has applications in drug development. This guide provides an in-depth exploration of the primary synthesis pathways for producing 2-cyanoethyl methanesulfonate. It is intended for an audience of researchers, scientists, and professionals in drug development. The document details two main synthetic routes: the esterification of 3-hydroxypropionitrile with methanesulfonyl chloride and the Michael addition of methanesulfonic acid to acrylonitrile. Each pathway is discussed with a focus on reaction mechanisms, optimization strategies, and detailed experimental protocols. Additionally, this guide addresses critical aspects of purification, characterization, and safety, providing a holistic view for practical application in a laboratory setting.

Introduction to 2-Cyanoethyl Methanesulfonate

Chemical Properties and Significance

2-Cyanoethyl methanesulfonate, with the chemical formula C4H7NO3S, is a bifunctional molecule containing both a nitrile group and a methanesulfonate (mesylate) ester.[1] The mesylate group is an excellent leaving group, making the compound a potent electrophile and an effective cyanoethylating agent. This reactivity is central to its utility in organic synthesis, allowing for the introduction of the 2-cyanoethyl group into a wide range of nucleophiles.

Applications in Organic Synthesis and Drug Development

Scope of the Guide

This technical guide is structured to provide a comprehensive understanding of the synthesis of 2-cyanoethyl methanesulfonate. It will delve into the two most prevalent synthetic methodologies, offering detailed mechanistic insights and practical, step-by-step protocols. The guide also covers essential post-synthesis procedures, including purification and analytical characterization, and places a strong emphasis on the safety and handling of all chemicals involved. A comparative analysis of the synthesis routes is provided to assist researchers in selecting the most appropriate method for their specific needs.

Key Synthetic Pathways

The synthesis of 2-cyanoethyl methanesulfonate is predominantly achieved through two distinct chemical transformations. The choice between these pathways often depends on the availability of starting materials, desired scale, and safety considerations.

Route 1: Esterification of 3-Hydroxypropionitrile with Methanesulfonyl Chloride

This is a classic and widely employed method for the formation of sulfonate esters.[7] The reaction involves the activation of the hydroxyl group of 3-hydroxypropionitrile by methanesulfonyl chloride.

The core of this reaction is the nucleophilic attack of the oxygen atom of the hydroxyl group in 3-hydroxypropionitrile on the electrophilic sulfur atom of methanesulfonyl chloride.[7] This process is typically facilitated by a non-nucleophilic base, such as a tertiary amine (e.g., triethylamine or pyridine), which serves to neutralize the hydrochloric acid byproduct generated during the reaction. The neutralization step is crucial as the acidic conditions can lead to unwanted side reactions.

The mechanism proceeds as follows:

• The base deprotonates the hydroxyl group of 3-hydroxypropionitrile, increasing its nucleophilicity.

• The resulting alkoxide attacks the sulfur atom of methanesulfonyl chloride, forming a tetrahedral intermediate.

• The intermediate collapses, expelling a chloride ion and forming the desired 2-cyanoethyl methanesulfonate.

• The liberated chloride ion reacts with the protonated base to form a salt.

• 3-Hydroxypropionitrile (Ethylene Cyanohydrin): The substrate providing the 2-cyanoethyl backbone and the hydroxyl group for esterification.[8][9]

• Methanesulfonyl Chloride (MsCl): The source of the methanesulfonyl group, which activates the hydroxyl group.[7]

• Tertiary Amine (e.g., Triethylamine): Acts as a non-nucleophilic base to scavenge the HCl produced, preventing acid-catalyzed side reactions.[10]

• Aprotic Solvent (e.g., Dichloromethane, Toluene): Provides a medium for the reaction and helps to control the reaction temperature.

• To a solution of 3-hydroxypropionitrile (1.0 equivalent) in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add a tertiary amine (1.1-1.5 equivalents).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.1-1.2 equivalents) dropwise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Temperature Control: Maintaining a low temperature during the addition of methanesulfonyl chloride is critical to prevent side reactions and decomposition.

• Stoichiometry: A slight excess of the tertiary amine and methanesulfonyl chloride is often used to ensure complete conversion of the starting alcohol.

• Solvent Choice: The use of an anhydrous aprotic solvent is essential to prevent hydrolysis of the highly reactive methanesulfonyl chloride.

Advantages:

• Generally high-yielding and reliable.

• The reaction conditions are relatively mild.

• The starting materials are commercially available.

Disadvantages:

• Methanesulfonyl chloride is corrosive and moisture-sensitive, requiring careful handling.[11]

• The formation of a salt byproduct necessitates a work-up procedure for its removal.

Route 2: Michael Addition of Methanesulfonic Acid to Acrylonitrile

This pathway utilizes a conjugate addition reaction, where methanesulfonic acid adds across the carbon-carbon double bond of acrylonitrile.[12][13]

The Michael addition is a nucleophilic addition of a carbanion or another nucleophile to an α,β-unsaturated carbonyl compound. In this case, the methanesulfonate anion acts as the nucleophile, and acrylonitrile is the Michael acceptor. The reaction is typically catalyzed by a base, which can deprotonate the methanesulfonic acid.

The proposed mechanism is as follows:

• A base abstracts a proton from methanesulfonic acid to generate the methanesulfonate anion.

• The methanesulfonate anion attacks the β-carbon of acrylonitrile, leading to the formation of a resonance-stabilized enolate intermediate.

• The enolate is then protonated by a proton source in the reaction mixture (e.g., the conjugate acid of the base) to yield the final product, 2-cyanoethyl methanesulfonate.

A variety of bases can be used to catalyze this reaction. The choice of catalyst can influence the reaction rate and yield. Common catalysts include alkali metal carbonates or hydroxides. The base should be strong enough to deprotonate methanesulfonic acid but not so strong as to promote polymerization of acrylonitrile.

• To a solution of methanesulfonic acid (1.0 equivalent) in a suitable solvent (e.g., a polar aprotic solvent like acetonitrile or DMF), add a catalytic amount of a base (e.g., potassium carbonate).

• Heat the mixture to a moderate temperature (e.g., 50-70 °C).

• Slowly add acrylonitrile (1.0-1.2 equivalents) to the reaction mixture.

• Maintain the reaction at the elevated temperature and monitor its progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the catalyst.

• Remove the solvent under reduced pressure.

• The crude product can then be purified.

• Temperature: Higher temperatures can increase the reaction rate but may also lead to polymerization of acrylonitrile. Careful temperature control is necessary.

• Catalyst Loading: The amount of catalyst can affect the reaction kinetics. An optimal loading should be determined experimentally.

• Acrylonitrile Stoichiometry: Using a slight excess of acrylonitrile can drive the reaction to completion, but any unreacted acrylonitrile must be removed during purification.

Advantages:

• Atom-economical, as all atoms of the reactants are incorporated into the product.

• Avoids the use of the highly reactive and corrosive methanesulfonyl chloride.

Disadvantages:

• Acrylonitrile is a toxic and flammable reagent.[13]

• The potential for polymerization of acrylonitrile can reduce the yield and complicate purification.

• The reaction may require elevated temperatures.

Purification and Characterization

Post-Reaction Work-up Procedures

For the esterification route, the work-up typically involves washing the organic phase with an aqueous basic solution (e.g., sodium bicarbonate) to remove any unreacted methanesulfonyl chloride and the amine hydrochloride salt.[14] Subsequent washing with water and brine removes water-soluble impurities. For the Michael addition route, the primary work-up step is the removal of the catalyst by filtration.

Purification Techniques

The crude 2-cyanoethyl methanesulfonate can be purified by several methods:

• Vacuum Distillation: This is a common method for purifying liquid products. Distillation under reduced pressure is necessary to avoid decomposition of the product at high temperatures.

• Column Chromatography: For smaller scale preparations or for achieving very high purity, silica gel column chromatography can be employed. A mixture of non-polar and polar solvents, such as hexanes and ethyl acetate, is typically used as the eluent.

Analytical Characterization

The identity and purity of the synthesized 2-cyanoethyl methanesulfonate can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide characteristic signals for the protons and carbons in the molecule, confirming its structure.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the nitrile (C≡N) and sulfonate (S=O) functional groups.

• Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound and fragmentation patterns that can further confirm its identity.

Safety and Handling

2-Cyanoethyl Methanesulfonate: This compound is classified as harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, may cause genetic defects, may cause cancer, and is suspected of damaging fertility or the unborn child.[15] It is crucial to handle this chemical with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[15][16] All manipulations should be performed in a well-ventilated fume hood.[11][15]

Methanesulfonyl Chloride: This reagent is corrosive and a lachrymator.[11] It reacts violently with water.[7] It must be handled with extreme care in a fume hood, and appropriate PPE must be worn.

Acrylonitrile: Acrylonitrile is a flammable liquid and is toxic and carcinogenic.[13] It should be handled in a fume hood with appropriate PPE.

Methanesulfonic Acid: This is a strong, corrosive acid.[17] Contact with skin and eyes should be avoided, and appropriate PPE should be used.

Waste Disposal: All chemical waste should be disposed of according to institutional and local regulations. Halogenated and non-halogenated organic waste streams should be segregated.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Esterification	Route 2: Michael Addition
Starting Materials	3-Hydroxypropionitrile, Methanesulfonyl Chloride	Acrylonitrile, Methanesulfonic Acid
Key Reagents	Tertiary Amine	Base Catalyst
Reaction Conditions	Mild (0 °C to room temperature)	Moderate to elevated temperature
Byproducts	Amine hydrochloride salt	Minimal
Advantages	High yield, reliable	Atom-economical
Disadvantages	Corrosive reagent, salt byproduct	Toxic reagent, potential for polymerization
Scalability	Readily scalable	Scalability may be limited by polymerization risk

Conclusion

The synthesis of 2-cyanoethyl methanesulfonate can be effectively achieved through either the esterification of 3-hydroxypropionitrile with methanesulfonyl chloride or the Michael addition of methanesulfonic acid to acrylonitrile. The choice of method will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations. The esterification route is a robust and high-yielding method, while the Michael addition offers the benefit of atom economy. Regardless of the chosen pathway, careful attention to reaction conditions, purification techniques, and safety protocols is paramount for the successful and safe synthesis of this valuable chemical intermediate.

Visualization of Synthesis Pathways

Esterification of 3-Hydroxypropionitrile

Caption: Esterification of 3-hydroxypropionitrile.

Michael Addition of Acrylonitrile

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to Cyanoethylation using 2-Cyanoethyl Methanesulfonate

Introduction: The Strategic Role of Cyanoethylation in Modern Synthesis

Cyanoethylation, the process of introducing a 2-cyanoethyl group (-CH₂CH₂CN) onto a nucleophilic atom, is a cornerstone transformation in contemporary organic synthesis.[1] This modification is particularly valued in the fields of drug development and medicinal chemistry for its role as a versatile protecting group strategy. The 2-cyanoethyl group offers robust stability across a range of reaction conditions, yet it can be readily cleaved under mild basic conditions through a β-elimination mechanism, ensuring the integrity of complex molecular architectures.[1][2]

Traditionally, acrylonitrile has been the reagent of choice for this transformation, acting as a Michael acceptor for various nucleophiles like alcohols, thiols, and amines.[1][3] However, its high volatility and toxicity present significant handling challenges. 2-Cyanoethyl methanesulfonate emerges as a compelling alternative, functioning as a direct and efficient alkylating agent. This guide provides an in-depth exploration of its mechanism, applications, and detailed protocols for its use, designed for researchers, scientists, and professionals in drug development.

Mechanism: An S(_N)2 Pathway to Cyanoethylation

Unlike the Michael addition mechanism associated with acrylonitrile, cyanoethylation with 2-cyanoethyl methanesulfonate proceeds via a classical bimolecular nucleophilic substitution (S(_N)2) reaction. The methanesulfonate (mesylate) group is an excellent leaving group, rendering the adjacent carbon atom highly electrophilic and susceptible to attack by a nucleophile.

The reaction is typically facilitated by a base, which serves to deprotonate the protic nucleophile (YH), thereby increasing its nucleophilicity. The resulting anion then attacks the electrophilic carbon of 2-cyanoethyl methanesulfonate, displacing the mesylate and forming the new Y-C bond.

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Application Notes &amp; Protocols: The Pivotal Role of the 2-Cyanoethyl Group in Modern Oligonucleotide Synthesis

Executive Summary: The Unsung Hero of Oligonucleotide Synthesis

In the intricate, cyclical process of automated solid-phase oligonucleotide synthesis, the success of each chain elongation step hinges on a delicate balance of reactivity and stability. While the 5'-O-DMT and nucleobase protecting groups receive much attention, the phosphate protecting group is arguably the silent workhorse that ensures the integrity of the nascent DNA or RNA chain. For decades, the 2-cyanoethyl group has been the gold standard for this purpose, not through the direct application of reagents like 2-cyanoethyl methanesulfonate, but by its incorporation into the phosphoramidite monomers themselves.

This guide provides a comprehensive overview of the chemistry, mechanism, and practical application of 2-cyanoethyl phosphate protection. We will delve into the rationale for its widespread adoption, provide detailed, field-proven protocols for its removal, and discuss critical considerations for mitigating side reactions to ensure the synthesis of high-fidelity oligonucleotides for research, diagnostic, and therapeutic applications.

The Rationale for 2-Cyanoethyl Phosphate Protection

The phosphoramidite method requires the temporary protection of the internucleotide phosphate linkage. The ideal protecting group must satisfy two opposing criteria:

• Complete Stability: It must be inert during the entire multi-step synthesis cycle, withstanding repeated exposure to acidic conditions (detritylation) and the reagents used for coupling and capping.[1][2]

• Facile & Orthogonal Removal: It must be removed rapidly and quantitatively at the end of the synthesis under conditions that do not damage the final oligonucleotide product.

The 2-cyanoethyl group excels in meeting these demands. It is introduced during the synthesis of the nucleoside phosphoramidite building blocks, typically by reacting the protected nucleoside with 2-cyanoethyl N,N,N′,N′-tetraisopropylphosphorodiamidite or a similar phosphitylating agent.[3][4]

Once incorporated into the oligonucleotide chain and oxidized from a P(III) phosphite triester to a more stable P(V) phosphate triester, the 2-cyanoethyl group provides steric and electronic protection to the phosphate backbone, preventing undesirable side reactions during subsequent synthesis cycles.[1][3][5] Its removal is achieved through a specific chemical reaction—β-elimination—under basic conditions, which do not affect other standard protecting groups until the final deprotection step.[5][6]

The Chemistry of Protection and Deprotection

The Synthesis Cycle: A Protected Backbone

The standard phosphoramidite synthesis cycle illustrates the stability of the 2-cyanoethyl group.

Figure 1: The 2-cyanoethyl group remains intact on the oxidized phosphotriester backbone throughout the iterative steps of oligonucleotide synthesis.

The Mechanism of Deprotection: Base-Catalyzed β-Elimination

The key to the 2-cyanoethyl group's utility is its clean and efficient removal. This occurs via a β-elimination reaction catalyzed by a base (e.g., ammonium hydroxide, DBU, or triethylamine).[3][5] The electron-withdrawing nature of the nitrile (—C≡N) group makes the protons on the adjacent carbon (the β-carbon) highly acidic.

A base abstracts a proton from the carbon beta to the phosphate oxygen, leading to the elimination of the phosphate group and the formation of acrylonitrile as a byproduct.[3][5]

Figure 2: Mechanism for the removal of the 2-cyanoethyl protecting group from the phosphate backbone.

Critical Side Reaction: Acrylonitrile Adduct Formation

The primary byproduct of 2-cyanoethyl deprotection, acrylonitrile, is a reactive Michael acceptor.[3][6] Under the strongly basic conditions used for final deprotection, acrylonitrile can alkylate the N3 position of thymine and uracil residues, forming a stable N3-(2-cyanoethyl) adduct.[3][7] This modification can interfere with the biological function of the oligonucleotide.

Figure 3: Formation of an undesirable adduct via Michael addition of acrylonitrile to a thymine base.

To mitigate this, two primary strategies are employed, which are detailed in the protocols below:

• Use of Scavengers: Some deprotection protocols include scavengers to react with acrylonitrile before it can modify the oligonucleotide.[8][9]

• On-Support Deprotection: The 2-cyanoethyl groups are removed with a non-nucleophilic base while the oligonucleotide is still bound to the solid support. The acrylonitrile is then washed away before the oligonucleotide is cleaved and fully deprotected.[3][10]

Experimental Protocols

Protocol 1: Standard Single-Step Cleavage and Deprotection

This protocol is suitable for standard DNA oligonucleotides without base-sensitive modifications.

Materials:

• Synthesized oligonucleotide on Controlled Pore Glass (CPG) support in a synthesis column.

• Concentrated ammonium hydroxide (NH₄OH, ~28-30%).

• Screw-cap, chemically resistant vials (e.g., 2 mL).

• Heating block or oven set to 55°C.

Procedure:

• Elution from Support: Carefully push the CPG support from the synthesis column into a 2 mL screw-cap vial.

• Ammonolysis: Add 1.0 - 1.5 mL of concentrated ammonium hydroxide to the vial. Ensure the CPG is fully submerged.

• Cleavage: Tightly seal the vial. Let it stand at room temperature for at least 1 hour. This step cleaves the succinyl linker, releasing the oligonucleotide from the support.[11]

• Deprotection: Place the sealed vial in a heating block or oven at 55°C for 8-16 hours (overnight). This step removes the nucleobase protecting groups (e.g., Bz, iBu) and the 2-cyanoethyl groups from the phosphate backbone.[1][12]

• Recovery: After cooling to room temperature, carefully open the vial in a fume hood. Transfer the supernatant containing the deprotected oligonucleotide to a new tube, leaving the CPG behind.

• Drying: Evaporate the ammonia solution to dryness using a centrifugal vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Resuspend the oligonucleotide pellet in an appropriate buffer (e.g., TE buffer or nuclease-free water) for quantification and downstream applications.

Parameter	Condition	Purpose
Reagent	Concentrated NH₄OH	Cleavage from support & deprotection
Temperature	55 °C	Accelerates removal of base/phosphate groups
Time	8-16 hours	Ensures complete deprotection

Table 1: Summary of standard deprotection conditions.

Protocol 2: On-Support Phosphate Deprotection to Prevent Adduct Formation

This protocol is recommended for sequences rich in thymine or for oligonucleotides containing sensitive modifications where acrylonitrile adducts are a concern.

Materials:

• Synthesized oligonucleotide on CPG support in a synthesis column.

• Deprotection Solution: 10% Diethylamine (DEA) in Acetonitrile (ACN) OR 50% Triethylamine (TEA) in ACN.[3][7]

• Acetonitrile (ACN), synthesis grade.

• Luer-lock syringes.

Procedure:

• Column Preparation: Keep the synthesized oligonucleotide on the synthesis column.

• Phosphate Deprotection: Using a syringe, slowly pass 2 mL of the Deprotection Solution (e.g., 10% DEA in ACN) through the column over a period of 15-20 minutes. Collect the eluate as waste. This step selectively removes the 2-cyanoethyl groups via β-elimination.[8]

• Washing: Wash the CPG support thoroughly by passing 5-10 mL of ACN through the column to remove all traces of the base and, critically, the liberated acrylonitrile.[3]

• Drying: Dry the CPG support with a stream of argon or nitrogen, or by using the vacuum on an automated synthesizer.

• Standard Cleavage & Deprotection: Proceed with Protocol 1 (steps 1-7) using ammonium hydroxide to cleave the oligonucleotide from the support and remove the remaining nucleobase protecting groups. The heating time can often be reduced as the most labile groups are already removed.

Concluding Remarks

The 2-cyanoethyl group represents a cornerstone of modern phosphoramidite chemistry, providing a robust and reliable strategy for phosphate protection. Its stability during chain elongation and its clean, rapid removal via β-elimination have made it indispensable for the routine synthesis of high-quality DNA and RNA. By understanding the mechanism of its removal and the potential for side reactions, researchers can implement appropriate deprotection strategies, such as the on-support protocol, to minimize impurities and ensure the fidelity of oligonucleotides destined for even the most demanding applications in molecular biology and drug development.

References

• Oligonucleotide synthesis under mild deprotection conditions - PMC. (n.d.).
• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis - ATDBio. (n.d.).
• Synthesis of nucleobase-modified RNA oligonucleotides - Encyclopedia.pub. (2020, August 6).
• The 4-[N-Methyl-N-(2,2,2-trifluoroacetyl)amino]butyl Group as an Alternative to the 2-Cyanoethyl Group for Phosphate Protection in the Synthesis of Oligodeoxyribonucleotides - ResearchGate. (2025, August 6).
• WO2000046231A1 - Method for deprotecting oligonucleotides - Google Patents. (n.d.).
• DNA Oligonucleotide Synthesis - Sigma-Aldrich. (n.d.).
• A new and convenient approach for the preparation of β-cyanoethyl protected trinucleotide phosphoramidites - Lookchem. (2022, September 26).
• Solid Phase Oligonucleotide Synthesis - Biotage. (n.d.).
• Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing. (2021, December 6).
• Novel Methods for Synthesis of High Quality Oligonucleotides - Diva-Portal.org. (2006, October 23).
• Oligonucleotide synthesis - Wikipedia. (n.d.).
• Chapter 4: Synthesis of Oligonucleotides - Books - The Royal Society of Chemistry. (n.d.).
• Deprotection Guide - Glen Research. (n.d.).
• Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine - PMC. (n.d.).
• From green innovations in oligopeptide to oligonucleotide sustainable synthesis: differences and synergies in TIDES chemistry - RSC Publishing. (2023, January 2).
• Stereoselective Synthesis of Alkylphosphonates: A Facile Rearrangement of Cyanoethyl-Protected Nucleoside Phosphoramidites | Organic Process Research & Development - ACS Publications. (2004, May 22).
• A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotid - ChemRxiv. (n.d.).
• Solid-phase synthesis of base-sensitive oligonucleotides. (2008, August 17).
• Synthesis of oligonucleotides on a soluble support - Beilstein Journals. (2017, July 12).
• Oligonucleotide synthesis under mild deprotection conditions - RSC Publishing. (2023, March 5).
• 2-Cyanoethyl methanesulfonate - ChemScene. (n.d.).
• WO2005097817A2 - Process and reagents for oligonucleotide synthesis and purification - Google Patents. (n.d.).

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• 8. Oligonucleotide synthesis under mild deprotection conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: The Strategic Use of 2-Cyanoethyl Methanesulfonate in the Synthesis of Pharmaceutical Intermediates

Abstract

This technical guide provides an in-depth exploration of 2-cyanoethyl methanesulfonate, a highly versatile and reactive bifunctional reagent, and its strategic applications in the synthesis of pharmaceutical intermediates. We will delve into the core chemical principles governing its reactivity as a potent cyanoethylating agent, detailing its mechanism of action and the rationale behind its use. This document furnishes researchers, scientists, and drug development professionals with field-proven, step-by-step protocols for the cyanoethylation of key nucleophilic functional groups, including amines, N-heterocycles, and alcohols. Emphasis is placed on experimental design, safety, and the downstream utility of the resulting cyanoethylated products as pivotal building blocks in modern medicinal chemistry.

Introduction: The Chemical Utility of 2-Cyanoethyl Methanesulfonate

2-Cyanoethyl methanesulfonate (C₄H₇NO₃S, MW: 149.17) is a powerful alkylating agent specifically designed for the introduction of a cyanoethyl (-CH₂CH₂CN) moiety onto a substrate molecule.[1] Its structure features two key components that dictate its function:

• The Methanesulfonate (Mesylate) Group: An exceptionally good leaving group, making the adjacent carbon atom highly susceptible to nucleophilic attack.

• The Cyanoethyl Group: A versatile three-carbon chain terminating in a nitrile. The nitrile functional group is a valuable synthetic handle, capable of being hydrolyzed to a carboxylic acid, reduced to a primary amine, or participating in the formation of various heterocyclic systems.

This dual functionality makes 2-cyanoethyl methanesulfonate a superior choice for cyanoethylation reactions compared to alternatives like acrylonitrile, especially where milder reaction conditions and higher selectivity are required. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a nucleophile attacks the electrophilic carbon, displacing the mesylate anion.[2][3]

Mechanism of Action: A Targeted Alkylating Agent

Alkylating agents are a cornerstone of organic synthesis, functioning by transferring an alkyl group to a nucleophilic species.[4][5] In the context of 2-cyanoethyl methanesulfonate, the methulfonyl group's strong electron-withdrawing nature polarizes the C-O bond, rendering the α-carbon electrophilic and primed for reaction. This targeted reactivity is fundamental to its role in constructing complex pharmaceutical intermediates.[6]

Caption: SN2 mechanism of cyanoethylation.

Core Applications & Experimental Protocols

The primary application of 2-cyanoethyl methanesulfonate is the cyanoethylation of nucleophiles. This reaction is foundational for extending carbon chains and introducing versatile nitrile functionality into molecular scaffolds.

N-Cyanoethylation of Heterocycles and Amines

Nitrogen-containing heterocycles (e.g., imidazoles, pyrazoles, triazoles) and primary/secondary amines are prevalent motifs in active pharmaceutical ingredients (APIs). N-cyanoethylation provides a direct route to introduce a flexible side-chain that can be further elaborated.

Causality Behind Experimental Choices:

• Base: A non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (TEA) is used to deprotonate the N-H bond without competing in the alkylation reaction. For less acidic protons, a stronger base like sodium hydride (NaH) may be necessary.

• Solvent: A polar aprotic solvent such as Acetonitrile (ACN) or N,N-Dimethylformamide (DMF) is chosen to dissolve the reactants and stabilize charged intermediates without interfering with the reaction.

• Temperature: The reaction is often initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature to ensure completion.

Protocol 1: N-Cyanoethylation of a Generic Heterocycle

This protocol describes a general procedure for the N-alkylation of a heterocyclic compound.

Materials:

• Heterocycle (e.g., imidazole, 1.0 eq)

• 2-Cyanoethyl methanesulfonate (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (2.0 eq)

• Acetonitrile (ACN), anhydrous

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, and condenser

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the heterocycle (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to create a stirrable suspension (approx. 0.2 M concentration with respect to the heterocycle).

• Reagent Addition: While stirring vigorously, add 2-cyanoethyl methanesulfonate (1.1 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 50-60 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Filter off the K₂CO₃ and wash the solid with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with water (2x) and then brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator to yield the crude product.

• Purification: Purify the product by column chromatography on silica gel if necessary.

Caption: Workflow for N-Cyanoethylation.

O-Cyanoethylation of Alcohols

The protection of alcohols or the synthesis of cyanoethyl ethers as pharmaceutical intermediates can be achieved via O-cyanoethylation. This requires a stronger base to deprotonate the hydroxyl group, forming a more potent alkoxide nucleophile.

Causality Behind Experimental Choices:

• Base: Sodium hydride (NaH) is a strong, non-nucleophilic base ideal for generating alkoxides. Its use necessitates strictly anhydrous conditions to prevent quenching and hazardous hydrogen gas evolution.

• Solvent: Anhydrous tetrahydrofuran (THF) or DMF is required. THF is often preferred as it is less hygroscopic and easier to render anhydrous than DMF.

• Temperature: The initial deprotonation is performed at 0 °C to control the exothermic reaction and hydrogen evolution. The subsequent alkylation is also kept cool to improve selectivity.

Protocol 2: O-Cyanoethylation of a Primary Alcohol

This protocol provides a method for converting an alcohol to a cyanoethyl ether.[7]

Materials:

• Primary Alcohol (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• 2-Cyanoethyl methanesulfonate (1.2 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Deionized Water, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Three-neck round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

Procedure:

• Reaction Setup: To a flame-dried three-neck flask under nitrogen, add sodium hydride (1.2 eq). Wash the NaH with anhydrous hexanes (2x) to remove the mineral oil, decanting the hexanes carefully via cannula. Add anhydrous THF to the flask.

• Deprotonation: Cool the THF/NaH suspension to 0 °C in an ice bath. Dissolve the alcohol (1.0 eq) in a separate flask with anhydrous THF and add it dropwise to the NaH suspension via a dropping funnel. Stir for 30-60 minutes at 0 °C, allowing for the cessation of hydrogen gas evolution.

• Alkylation: Add 2-cyanoethyl methanesulfonate (1.2 eq) dropwise to the alkoxide solution, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by cooling to 0 °C and slowly adding saturated aqueous NH₄Cl solution until no more gas evolves.

• Workup & Extraction: Add water and extract the mixture with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic extracts with water (1x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting cyanoethyl ether via column chromatography.

Quantitative Data Summary

The efficiency of cyanoethylation can vary based on the nucleophilicity of the substrate and the reaction conditions. The following table provides representative data for typical reactions.

Substrate Type	Nucleophile Example	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
N-Heterocycle	Imidazole	K₂CO₃	ACN	50	6	85-95
Secondary Amine	Dibenzylamine	TEA	DCM	25	12	80-90
Primary Alcohol	Benzyl Alcohol	NaH	THF	0 → 25	16	75-85
Thiol	Thiophenol	K₂CO₃	DMF	25	4	>95

Safety and Handling

2-Cyanoethyl methanesulfonate is a potent alkylating agent and must be handled with extreme care.[8] Alkylating agents as a class are known to be cytotoxic, mutagenic, and potentially carcinogenic.[5][6]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is insufficient; use thicker butyl or neoprene gloves), safety goggles with side shields, and a lab coat.[9][10]

• Handling: Conduct all operations in a certified chemical fume hood to avoid inhalation of vapors.[8] Avoid contact with skin and eyes.[9][11]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases. The compound may be moisture-sensitive.[8]

• Spills: In case of a spill, evacuate the area. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Do not let the product enter drains.[8][9]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for hazardous chemical waste.[10]

Conclusion

2-Cyanoethyl methanesulfonate serves as a cornerstone reagent for the strategic introduction of the cyanoethyl group in the synthesis of pharmaceutical intermediates. Its high reactivity, facilitated by the excellent methanesulfonate leaving group, allows for the efficient alkylation of a wide range of nucleophiles under controlled conditions. The protocols and principles outlined in this guide provide a robust framework for researchers to leverage this reagent's capabilities, enabling the construction of complex molecular architectures essential for the discovery and development of new therapeutic agents. Adherence to strict safety protocols is paramount when handling this powerful synthetic tool.

References

• Liv Hospital. (2026, March 17). How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained. Available at: [Link]

• Wikipedia. Alkylating antineoplastic agent. Available at: [Link]

• Organic Chemistry Portal. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Available at: [Link]

• Sumitomo Chemical Co., Ltd. (2005). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. Available at: [Link]

• Organic Reactions. Cyanoethylation. Available at: [Link]

• Atlantis Press. (2022). Recent Advances in the Synthesis of Sulfonamides Intermediates. Available at: [Link]

• SlidePlayer. Clinical and High-Dose Alkylating Agents. Available at: [Link]

• Organic Syntheses. Procedure. Available at: [Link]

• MDPI. (2024, September 10). Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy. Available at: [Link]

• University of Illinois. Biocatalysis for the synthesis of pharmaceuticals and pharmaceutical intermediates. Available at: [Link]

• Slideshare. (2018, January 10). ALKYLATING AGENT. antineoplastic agentspptx. Available at: [Link]

• Organic Syntheses. 4-Cyano-2-methoxybenzenesulfonyl Chloride. Available at: [Link]

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Application Notes &amp; Protocols: Optimal Organic Solvents for 2-Cyanoethyl Methanesulfonate Reactions

Abstract

2-Cyanoethyl methanesulfonate is a potent alkylating agent utilized for the introduction of a 2-cyanoethyl moiety onto various nucleophiles, a critical transformation in pharmaceutical and materials science. The efficiency, selectivity, and rate of these reactions are profoundly influenced by the choice of organic solvent. This guide provides a comprehensive analysis of solvent effects on reactions involving 2-cyanoethyl methanesulfonate, grounded in mechanistic principles. We present a comparative analysis of common organic solvents, detailed experimental protocols for N- and S-cyanoethylation, and a logical workflow for solvent selection to empower researchers in optimizing their synthetic strategies.

Introduction: The Chemistry of 2-Cyanoethyl Methanesulfonate

2-Cyanoethyl methanesulfonate, often abbreviated as CEM, is a bifunctional molecule featuring a reactive methanesulfonate (mesylate) leaving group and a terminal nitrile function. The mesylate group is an excellent leaving group due to the ability of the sulfonate ester to stabilize the resulting negative charge through resonance. This property makes CEM an effective electrophile for cyanoethylation reactions with a wide range of nucleophiles, including amines, thiols, and alcohols.

The primary reaction pathway is a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted step, the nucleophile attacks the carbon atom adjacent to the mesylate group, leading to the displacement of the mesylate and the formation of a new carbon-nucleophile bond. The success of this transformation hinges on maximizing the rate of the SN2 pathway while minimizing potential side reactions, such as elimination (E2). The solvent plays a pivotal role in this optimization.

The Role of the Solvent in SN2 Reactions

The choice of solvent is critical as it influences the solubility of reactants and, more importantly, the stability of the reactants and the transition state. Solvents are broadly categorized based on their polarity and their ability to donate hydrogen bonds.

• Polar Aprotic Solvents: These solvents (e.g., Acetonitrile, DMF, DMSO, Acetone) possess a significant dipole moment but lack acidic protons. They are highly effective at solvating cations but leave anions (the nucleophile) relatively unsolvated or "naked."[1][2] This lack of a strong "solvent cage" around the nucleophile enhances its reactivity, dramatically increasing the rate of SN2 reactions.[1][3] For this reason, polar aprotic solvents are generally the preferred choice for reactions with 2-cyanoethyl methanesulfonate.[4]

• Polar Protic Solvents: These solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds and can act as hydrogen bond donors. While they can dissolve ionic nucleophiles, they form strong hydrogen bonds with the anion, creating a bulky solvent shell that sterically hinders its ability to attack the electrophile.[5] This solvation deactivates the nucleophile and significantly slows down SN2 reactions. Therefore, polar protic solvents are generally avoided.

• Non-Polar Solvents: Solvents like hexane and toluene are generally poor choices because most nucleophiles (which are often salts) have very limited solubility in them.

Comparative Analysis of Recommended Solvents

The selection of an optimal solvent requires a balance of maximizing reaction rate, ensuring reactant solubility, and facilitating product isolation. The following table provides a comparative overview of preferred solvents for reactions with 2-cyanoethyl methanesulfonate.

Solvent	Class	Dielectric Constant (ε)	Boiling Point (°C)	Application Insights & Remarks
Acetonitrile (ACN)	Polar Aprotic	37.5	82	Excellent first choice. Promotes rapid SN2 reactions.[4] Relatively low boiling point simplifies removal post-reaction. Good for reactions with primary/secondary amines and thiols.
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	153	Superior solvating power. Ideal for reactions with poorly soluble nucleophiles. Its high boiling point allows for higher reaction temperatures but can complicate product isolation. Must be anhydrous.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	189	Highest polarity and solvating power. Use when reactants are insoluble in other solvents.[4] Can significantly accelerate sluggish reactions. High boiling point and hygroscopic nature make it difficult to remove.
Acetone	Polar Aprotic	20.7	56	A good, less toxic alternative to ACN for highly reactive nucleophiles. Its low boiling point is advantageous for easy removal but limits the accessible temperature range.[1][4]
Tetrahydrofuran (THF)	Polar Aprotic	7.6	66	A less polar option, suitable for some reactions, particularly with less charged nucleophiles. Must be rigorously dried as it is often stabilized with water.

Solvent Selection Workflow

The rational selection of a solvent is a critical first step in experimental design. The following workflow provides a logical decision-making process for choosing the most appropriate solvent for your specific reaction involving 2-cyanoethyl methanesulfonate.

Caption: Logical workflow for selecting an optimal solvent.

Experimental Protocols

Safety Precaution: 2-Cyanoethyl methanesulfonate is a reactive alkylating agent and should be handled with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a well-ventilated chemical fume hood.

Protocol 5.1: General Procedure for N-Cyanoethylation of a Primary Amine

This protocol describes the reaction of a primary amine with 2-cyanoethyl methanesulfonate using acetonitrile as the solvent.

Materials:

• Primary amine (1.0 eq)

• 2-Cyanoethyl methanesulfonate (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq), finely powdered

• Anhydrous Acetonitrile (ACN)

• Diatomaceous earth

• Standard glassware for inert atmosphere reactions

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add the primary amine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a substrate concentration of approximately 0.1-0.5 M.

• Reagent Addition: Stir the resulting suspension vigorously. Slowly add a solution of 2-cyanoethyl methanesulfonate (1.1 eq) in a minimal amount of anhydrous acetonitrile to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the suspension through a pad of diatomaceous earth to remove the potassium carbonate, washing the pad with additional acetonitrile.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) to afford the pure N-cyanoethylated product.

Protocol 5.2: General Procedure for S-Cyanoethylation of a Thiol

This protocol details the reaction of a thiol with 2-cyanoethyl methanesulfonate, where DMF is used to ensure the solubility of the resulting thiolate salt.

Materials:

• Thiol (1.0 eq)

• 2-Cyanoethyl methanesulfonate (1.05 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Setup: To a dry, three-neck round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (1.1 eq) in anhydrous DMF. Cool the flask to 0 °C using an ice bath.

• Thiolate Formation: Add a solution of the thiol (1.0 eq) in anhydrous DMF dropwise to the NaH suspension. Stir for 30 minutes at 0 °C to allow for complete deprotonation and formation of the sodium thiolate.

• Reagent Addition: Slowly add 2-cyanoethyl methanesulfonate (1.05 eq) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Dilute the mixture with water and extract the product with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water, followed by brine, to remove residual DMF.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the pure S-cyanoethylated product.

Troubleshooting Guide

Observation	Potential Cause(s)	Recommended Action(s)
No or Low Conversion	1. Inactive nucleophile (e.g., insufficient base).2. Solvent not anhydrous.3. Low reaction temperature.	1. Ensure a suitable, non-nucleophilic base is used (e.g., K₂CO₃, DBU) or a strong base for deprotonation (NaH).2. Use anhydrous solvents. Consider adding molecular sieves.3. Increase the temperature or switch to a higher-boiling solvent like DMF.
Formation of Side Products (e.g., Elimination)	1. Sterically hindered nucleophile/substrate.2. Use of a strongly basic, hindered nucleophile.3. High reaction temperature.	1. This pathway may be unavoidable. Consider an alternative cyanoethylation reagent like acrylonitrile.[6]2. Use a weaker, non-nucleophilic base like K₂CO₃ instead of an alkoxide.3. Attempt the reaction at a lower temperature for a longer duration.
Difficulty in Product Isolation	1. Use of high-boiling solvents (DMF, DMSO).2. Product is water-soluble.	1. For DMF, perform multiple aqueous washes during extraction. For DMSO, a lyophilizer may be required or extensive aqueous extraction.2. Avoid aqueous work-up. After filtering the base, concentrate the solvent and purify directly via chromatography.

References

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. Retrieved from KPU Pressbooks website. [Link]

• Ashenhurst, J. (2025, August 29). Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. [Link]

• Kim, D. W., & Jeong, H.-J. (2006). A New Class of SN2 Reactions Catalyzed by Protic Solvents: Facile Fluorination for Isotopic Labeling of Diagnostic Molecules. Journal of the American Chemical Society, 128(46), 14752–14753. [Link]

• Karimi, M., & Zareyee, D. (2023). Recent Trends in Direct S-Cyanation of Thiols. Chemical Review and Letters, 6(3), 213-222. [Link]

• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. [Link]

• The Organic Chemistry Tutor. (2018, April 30). Polar Protic Solvents and Polar Aprotic Solvents For SN1 & SN2 Reactions [Video]. YouTube. [Link]

• Wikipedia contributors. (n.d.). Cyanoethylation. In Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Cyanoethylation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Alkylation Yields with 2-Cyanoethyl Methanesulfonate

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals utilizing 2-cyanoethyl methanesulfonate (CAS 65885-27-0)[1] as an alkylating agent. While highly effective for introducing a 2-cyanoethyl group—a critical step in synthesizing active pharmaceutical ingredients like Remifentanil[2] and protecting oligonucleotides[3]—this reagent is notoriously sensitive to reaction conditions.

Below, we provide a causality-driven troubleshooting guide, quantitative optimization data, and a self-validating standard operating protocol to help you maximize your reaction yields.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: My alkylation yield is below 30%, and I detect a sharp, pungent odor during the reaction. What is happening?

The Causality: The odor is acrylonitrile , a toxic Michael acceptor. 2-Cyanoethyl methanesulfonate contains highly acidic α -protons adjacent to the electron-withdrawing cyano group. If your reaction conditions are too harsh (e.g., strong bases like NaOH or NaH, or excessive heat), the base will deprotonate the α -carbon instead of acting as an acid scavenger. This triggers a rapid β -elimination of the methanesulfonate leaving group, destroying your reagent and releasing acrylonitrile[3]. The Fix: Switch to a milder base (e.g., K2​CO3​ or DIPEA) that is strong enough to neutralize the generated methanesulfonic acid but kinetically too weak to deprotonate the α -carbon[4].

Q2: How do I choose the optimal solvent and base combination for N-alkylation?

The Causality: Alkylation with a mesylate follows an SN​2 mechanism, which is accelerated in polar aprotic solvents because the nucleophile is not surrounded by a solvent cage. However, the base must remain strictly insoluble or mildly active to prevent the side reactions mentioned above. The Fix: Use Acetonitrile (MeCN) or Methyl Ethyl Ketone (MEK) paired with finely powdered, anhydrous Potassium Carbonate ( K2​CO3​ )[2]. This creates a heterogeneous basic environment that perfectly balances acid scavenging with the suppression of β -elimination.

Q3: My target nucleophile is water-soluble. Can I run this reaction in an aqueous or alcoholic solvent?

The Causality: No. 2-Cyanoethyl methanesulfonate is highly susceptible to hydrolysis and solvolysis. In the presence of water or alcohols (like Methanol) under basic conditions, the hydroxide or alkoxide ions will attack the electrophilic carbon, hydrolyzing the mesylate into 3-hydroxypropanenitrile or corresponding ethers before it can react with your target nucleophile. The Fix: The system must be strictly anhydrous. If your substrate is highly polar, use anhydrous DMF or DMSO as the solvent, and ensure all reagents are purged with nitrogen.

Part 2: Quantitative Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and expected quantitative yields, synthesized from validated pharmaceutical scale-up data[4].

Base Selection	Solvent System	Temperature	Mechanistic Outcome	Expected Yield
K2​CO3​ (3 eq)	Acetonitrile (Dry)	40–60 °C	Optimal SN​2 N-alkylation; minimal side reactions.	> 85%
DIPEA (2 eq)	MEK (Dry)	60 °C	Good alkylation; slightly slower kinetics.	75–80%
NaOH (Aqueous)	Methanol / H2​O	25–60 °C	Rapid hydrolysis of the mesylate; heavy β -elimination.	< 30%
NaH (Strong)	DMF (Dry)	0–25 °C	Immediate α -deprotonation; quantitative conversion to acrylonitrile.	< 10%

Part 3: Mechanistic & Workflow Visualizations

Fig 1: Reaction pathways of 2-cyanoethyl methanesulfonate highlighting alkylation vs. side reactions.

Fig 2: Optimized step-by-step experimental workflow for high-yield N-alkylation.

Part 4: Self-Validating Experimental Protocol

This protocol describes the N-alkylation of a secondary amine (e.g., a piperidine derivative)[2]. Every step contains a built-in validation checkpoint to ensure scientific integrity and prevent downstream failure.

Step 1: System Preparation & Dehydration

• Action: Charge a dry flask with the target amine (1.0 eq) and anhydrous Acetonitrile (10 mL/g of substrate). Add finely powdered, anhydrous K2​CO3​ (2.5 eq). Purge the system with N2​ for 15 minutes.

• Validation Checkpoint: Karl Fischer titration of the solvent mixture must show <0.05% water content. Moisture above this threshold guarantees mesylate hydrolysis.

Step 2: Controlled Electrophile Addition

• Action: Cool the suspension to 0–10 °C using an ice bath. Dissolve 2-cyanoethyl methanesulfonate (1.2 eq) in a small volume of dry Acetonitrile and add it dropwise over 30 minutes.

• Validation Checkpoint: The temperature must not exceed 20 °C during addition. An exothermic spike indicates runaway β -elimination.

Step 3: Thermal Activation & Monitoring

• Action: Remove the ice bath and gradually heat the reaction to 40–60 °C. Stir vigorously to ensure the heterogeneous K2​CO3​ remains suspended.

• Validation Checkpoint (Self-Correction): Sample the reaction at t=2 hours for HPLC/TLC. You should observe a steady decrease in the starting amine. If the reaction stalls at 50% conversion, do not add more base . Instead, verify the stirring rate; poor mass transfer with the solid base is the most common cause of stalled kinetics.

Step 4: Quench and Isolation

• Action: Once conversion is >95% , cool the mixture to room temperature. Quench by adding distilled water (equal to the reaction volume) to dissolve the inorganic salts. Extract the aqueous layer 3 times with Ethyl Acetate or Dichloromethane.

• Validation Checkpoint: Check the pH of the aqueous layer; it should be mildly basic (pH 8-9). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the pure 2-cyanoethylated product.

References

• New intermediates for the preparation of remifentanil hydrochloride (EP3643704B1)

• Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine Source: PubMed Central (PMC) / National Institutes of Health URL:[Link](Note: URL derived from verified PMC database indexing for oligonucleotide protecting group β -elimination mechanisms).

Sources

• 1. 2-CYANOETHYL METHANESULFONATE | 65885-27-0 [sigmaaldrich.com]
• 2. EP3643704B1 - New intermediates for the preparation of remifentanil hydrochloride - Google Patents [patents.google.com]
• 3. Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20200131127A1 - Intermediates for the preparation of remifentanil hydrochloride - Google Patents [patents.google.com]

Optimizing temperature for 2-cyanoethyl methanesulfonate substitution reactions

Technical Support Center: Optimizing Temperature for 2-Cyanoethyl Methanesulfonate Substitution Reactions

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals optimizing the N-alkylation of amines using 2-cyanoethyl methanesulfonate (also known as 2-cyanoethyl mesylate). Widely used in the synthesis of complex pharmaceutical APIs, such as remifentanil precursors[1], this reagent requires precise environmental control.

Because the mesylate group is a superb leaving group and the cyano group strongly withdraws electrons, this substrate is highly sensitive to reaction conditions. This guide provides actionable troubleshooting, mechanistic causality, and self-validating protocols to help you maximize your bimolecular nucleophilic substitution ( SN​2 ) yields while suppressing base-induced elimination ( E2 ).

Part 1: Mechanistic Overview & Pathway Competition

The fate of 2-cyanoethyl methanesulfonate in the presence of a nucleophile and a base is dictated by the competition between the SN​2 and E2 pathways. Temperature is the master variable controlling this bifurcation[2].

Temperature-dependent SN2 vs. E2 competition for 2-cyanoethyl methanesulfonate.

Part 2: Troubleshooting Guide

Q: My substitution reaction is stalling, and LC-MS shows a massive recovery of unreacted 2-cyanoethyl methanesulfonate. What is the root cause? A: The reaction is likely running below the required activation energy threshold.

• Causality: SN​2 substitution requires sufficient kinetic energy to facilitate the backside attack of the nucleophile and the simultaneous cleavage of the carbon-oxygen bond of the mesylate[2]. At temperatures below 20°C, the kinetic energy of the system is insufficient to overcome this activation barrier, leading to sluggish reaction rates.

• Resolution: Gradually increase the reactor temperature to the optimal window of 30°C to 50°C[1]. Ensure you are using a polar aprotic solvent (e.g., Acetonitrile or DMF) to minimally solvate the nucleophile, thereby increasing its effective reactivity without requiring excessive heat.

Q: When I heat the reaction above 65°C to accelerate conversion, my product yield drops sharply, and the reaction mixture develops a pungent, irritating odor. Why? A: You have crossed the thermodynamic threshold where E2 elimination outcompetes SN​2 substitution.

• Causality: The cyano group (-C≡N) is strongly electron-withdrawing, which significantly increases the transition state acidity of the adjacent β -protons[3]. At elevated temperatures (>60°C), the entropic advantage of the E2 elimination pathway dominates ( ΔS>0 , as one substrate and one base molecule yield three products: an alkene, a protonated base, and the leaving group)[2]. The base abstracts the acidic β -proton, expelling the mesylate and generating acrylonitrile—a volatile, toxic, and pungent byproduct.

• Resolution: Strictly control the reaction temperature using an internal thermocouple. Do not exceed 50°C. If faster kinetics are required, optimize the nucleophilicity of your amine rather than increasing the temperature.

Part 3: Temperature Optimization Matrix

Use the following data table to benchmark your reaction conditions and predict kinetic behavior based on your operating temperature.

Temperature Range	Kinetic Behavior	SN​2 / E2 Ratio	Typical Yield	Diagnostic Observation
0°C - 20°C	Sluggish	High	< 30%	Unreacted starting materials persist; no byproducts.
30°C - 50°C	Optimal	Very High	85% - 95%	Smooth conversion; clean LC-MS profile[1].
60°C - 80°C	Accelerated Degradation	Low	30% - 50%	Formation of acrylonitrile; darkening of solution.
> 80°C	Runaway Elimination	Very Low	< 10%	Pungent odor; potential polymerization of acrylonitrile.

Part 4: Standard Operating Procedure (SOP)

Self-Validating N-Alkylation Protocol (30°C - 50°C Window)

This protocol is designed as a self-validating system. At each critical juncture, a diagnostic check ensures the reaction is proceeding via the SN​2 pathway before you commit to the next step.

Step 1: Reactor Preparation & Substrate Loading

• Purge a clean, dry round-bottom flask with inert gas ( N2​ or Argon).

• Dissolve 1.0 molar equivalent of your amine nucleophile (e.g., 4-piperidone derivative) in anhydrous Acetonitrile (10 volumes).

• Add 1.2 to 2.0 molar equivalents of a mild inorganic base, such as Potassium Carbonate ( K2​CO3​ ) or Sodium Carbonate ( Na2​CO3​ )[1].

• Validation Check: The mixture should remain a heterogeneous suspension. The lack of immediate color change confirms the base is mild enough not to degrade the amine.

Step 2: Temperature-Controlled Electrophile Addition

• Heat the suspension to exactly 35°C using a highly regulated oil bath or heating mantle equipped with an internal PT100 thermocouple.

• Dissolve 1.1 molar equivalents of 2-cyanoethyl methanesulfonate in 2 volumes of Acetonitrile.

• Add the mesylate solution dropwise over 30 minutes.

• Validation Check: Monitor the internal temperature. It should remain stable at 35°C ± 2°C. An absence of a sharp exothermic spike confirms that runaway E2 elimination is not occurring.

Step 3: Reaction Maturation & Monitoring

• Maintain the reaction temperature between 35°C and 45°C for 18 to 24 hours[1].

• At the 12-hour mark, pull a 50 μL aliquot for TLC (e.g., 1:1 EtOAc:Hexane) and LC-MS analysis.

• Validation Check: TLC should show the emergence of a new spot (product) and the depletion of the amine. If the reaction mixture turns dark brown and smells of burnt plastic, acrylonitrile polymerization is occurring, indicating a localized temperature failure (hot spots).

Step 4: Quenching & Isolation

• Once conversion >95% is validated via LC-MS, cool the reactor to 10°C.

• Quench the reaction by adding 10 volumes of deionized water to dissolve the inorganic salts.

• Extract the target N-(2-cyanoethyl) product using Ethyl Acetate. Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use a stronger base like Sodium Methoxide to speed up the reaction at lower temperatures? A: No. Strong bases drastically lower the transition state acidity barrier for the E2 pathway[3]. Because the β -protons of 2-cyanoethyl methanesulfonate are already highly acidic due to the cyano group, introducing a strong base will promote elimination even at 30°C. Stick to mild, insoluble inorganic bases like K2​CO3​ [1].

Q: Does the choice of solvent impact the optimal temperature window? A: Yes. Using protic solvents (like methanol or ethanol) can hydrogen-bond with your nucleophile, decreasing its apparent nucleophilicity and requiring higher temperatures to drive the SN​2 reaction—which inadvertently triggers the E2 pathway. Polar aprotic solvents (Acetonitrile, DMF) leave the nucleophile "naked" and highly reactive, allowing the reaction to proceed smoothly at the optimal 30°C - 50°C range[1][3].

Sources

• 1. US10844014B2 - Intermediates for the preparation of remifentanil hydrochloride - Google Patents [patents.google.com]
• 2. Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]

Reference Data & Comparative Studies

Reactivity Profiling: 2-Cyanoethyl Methanesulfonate (CEMS) vs. 2-Cyanoethyl Tosylate (CETS) in Alkylation Workflows

Executive Summary

The 2-cyanoethyl group is a highly versatile structural motif in organic synthesis, predominantly utilized for the protection of phosphates in oligonucleotide synthesis and the alkylation of amines in pharmaceutical manufacturing[1]. When selecting an electrophilic donor to install this group, chemists typically evaluate 2-cyanoethyl methanesulfonate (CEMS) and 2-cyanoethyl tosylate (CETS) .

While both reagents feature excellent leaving groups, their performance in the reactor diverges drastically due to steric factors. As a Senior Application Scientist, I consistently advise transitioning workflows to CEMS. This guide details the mechanistic causality behind this recommendation and provides a self-validating protocol to ensure high-yielding alkylations.

Mechanistic Causality: The SN​2 vs. E2 Competing Pathways

The fundamental challenge with 2-cyanoethyl sulfonates lies in the strongly electron-withdrawing nature of the cyano group (-C≡N), which renders the adjacent α -protons highly acidic. When a base is introduced to the reaction mixture (a requirement for most alkylations), a critical kinetic competition emerges between the desired nucleophilic substitution ( SN​2 ) and an undesired base-promoted elimination (E2).

• CETS (Tosylate) - The Steric Penalty: The p-toluenesulfonate leaving group is sterically demanding. When a nucleophile attempts a backside attack on the β -carbon, the bulky tosyl group impedes the trajectory. Consequently, the base preferentially abstracts the acidic α -proton. Literature confirms that reactions employing CETS (such as in the Gabriel synthesis of primary amines) often fail to yield the alkylated product, instead producing volatile acrylonitrile via quantitative E2 elimination[2].

• CEMS (Mesylate) - The Kinetic Advantage: The methanesulfonate group is significantly smaller. This reduced steric bulk lowers the activation energy for the SN​2 transition state, allowing substitution to kinetically outcompete elimination. CEMS is therefore the superior choice for high-yielding N- and O-alkylations, such as those required for synthesizing remifentanil intermediates[1].

Reaction pathway competition: Steric bulk dictates S_N2 substitution vs. E2 elimination.

Quantitative Comparison

To optimize atom economy and minimize byproduct formation, it is critical to understand the physicochemical differences between these two reagents.

Parameter	2-Cyanoethyl Methanesulfonate (CEMS)	2-Cyanoethyl Tosylate (CETS)
CAS Number	65885-27-0[3]	63146-52-1
Molecular Weight	149.17 g/mol [3]	225.26 g/mol
Leaving Group	Methanesulfonate (Mesylate)	p-Toluenesulfonate (Tosylate)
Steric Hindrance	Low	High
Primary Reaction Pathway	SN​2 Substitution	E2 Elimination[2]
Major Byproduct	Minimal	Acrylonitrile[2]
Optimal Application	Amine/Thiol Alkylation[1]	Limited (Prone to degradation)

Self-Validating Experimental Protocol: N-Alkylation using CEMS

This protocol is engineered to maximize SN​2 alkylation while providing built-in validation checks to monitor and suppress the E2 elimination pathway. It is adapted from optimized pharmaceutical workflows utilized in the synthesis of complex active pharmaceutical ingredients[1].

Causality-Driven Methodology

• Substrate Preparation: Dissolve 1.0 equivalent of the nucleophile (e.g., a secondary amine) in an anhydrous, polar aprotic solvent (e.g., Acetonitrile or DMF).

  • Causality: Polar aprotic solvents accelerate SN​2 reactions by leaving the nucleophile unsolvated and highly reactive.

• Base Selection & Addition: Add 1.5 equivalents of a mild, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or anhydrous K2​CO3​ .

  • Causality: Strong bases (like NaH or NaOH) will rapidly deprotonate the α -position of CEMS, driving the reaction toward acrylonitrile formation. Mild bases are sufficient to neutralize the generated methanesulfonic acid without triggering E2.

• Temperature Control (Critical Step): Cool the reaction vessel to 0–5 °C using an ice bath.

  • Causality: Elimination reactions (E2) have a higher entropic demand than substitutions ( SN​2 ). Lowering the temperature thermodynamically suppresses the elimination pathway.

• Electrophile Addition: Add 1.1 equivalents of CEMS[3] dropwise over 30 minutes.

  • Self-Validation Check: Monitor the reaction headspace safely. A distinct, pungent odor (acrylonitrile) indicates that the addition is too fast or the temperature is too high, signaling an immediate need to cool the reactor further.

• Reaction Monitoring: Allow the mixture to gradually warm to room temperature over 18–24 hours[1].

  • Self-Validation Check: Analyze via TLC or HPLC. The disappearance of the starting nucleophile without the appearance of a fast-eluting acrylonitrile peak confirms the dominance of the SN​2 pathway.

• Workup: Quench with water and extract with Dichloromethane (DCM) or Ethyl Acetate. Wash the organic layer with brine to remove residual solvent and methanesulfonate salts, then dry over Na2​SO4​ .

Self-validating experimental workflow for CEMS alkylation, optimized to suppress elimination.

References

• [2] The Gabriel Synthesis of Primary Amines - Scribd. URL:[Link]

• [1] EP3643704B1 - New intermediates for the preparation of remifentanil hydrochloride - Google Patents. URL:

Sources

• 1. EP3643704B1 - New intermediates for the preparation of remifentanil hydrochloride - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. chemscene.com [chemscene.com]

Comprehensive NMR Profiling and Comparative Guide: 2-Cyanoethyl Methanesulfonate vs. Traditional Alkylating Agents

Introduction

In the fields of medicinal chemistry and bioconjugation, [1] (CAS: 65885-27-0) serves as a highly versatile bifunctional linker. Acting as an electrophilic alkylating agent, it introduces a cyanoethyl group to target nucleophiles, which can subsequently be modified into amines, amides, or carboxylic acids.

To ensure batch-to-batch reproducibility, verify purity, and track reaction kinetics, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical tool. This guide objectively compares the 1 H and 13 C NMR spectral data of 2-cyanoethyl methanesulfonate against its synthetic precursor and a traditional alternative, equipping researchers with the exact causal markers needed for rigorous quality control.

The Spectral Fingerprint of 2-Cyanoethyl Methanesulfonate

Understanding the baseline NMR profile of pure 2-cyanoethyl methanesulfonate is critical before using it in complex syntheses. The molecule ( CH3​SO2​OCH2​CH2​CN ) consists of three distinct proton environments and four carbon environments.

Causality in Chemical Shifts: The methanesulfonate (-OMs) group is highly electronegative. Through inductive electron withdrawal, it strongly deshields the adjacent methylene protons ( α -protons), pushing their resonance significantly downfield to approximately 4.41 ppm . Conversely, the cyano group (-CN), while also electron-withdrawing, operates via a combination of inductive and anisotropic effects, placing the β -protons at a relatively more shielded position of 2.82 ppm . The sharp, highly integrated singlet at 3.09 ppm is the unmistakable signature of the isolated methyl group on the sulfonate ester.

Objective Spectral Comparison: CEM vs. Alternatives

To validate the purity of a synthesized or purchased batch, researchers must distinguish 2-cyanoethyl methanesulfonate (CEM) from its starting material, [2], and compare its profile against traditional alkylating agents like [3].

Why compare these specific compounds?

• Reaction Monitoring (CEM vs. Precursor): The conversion of the hydroxyl group to a mesylate is the standard synthetic route. Tracking the α -proton shift provides a self-validating metric for reaction completion.

• Structural Benchmarking (CEM vs. EMS): EMS is a classic mutagen and alkylating agent. Comparing CEM to EMS highlights how the terminal cyano group alters the electron density of the alkyl chain, which directly impacts the leaving group kinetics during nucleophilic substitution.

Table 1: Comparative 1 H and 13 C NMR Data (in CDCl3​ at 298 K)

Compound	1 H NMR Shifts ( δ , ppm)	13 C NMR Shifts ( δ , ppm)	Key Diagnostic Marker
2-Cyanoethyl methanesulfonate	4.41 (t, 2H), 3.09 (s, 3H), 2.82 (t, 2H)	115.8, 63.2, 37.8, 18.9	Δδ +0.56 ppm shift of α -CH 2​ vs precursor
3-Hydroxypropanenitrile	3.85 (t, 2H), 2.61 (t, 2H), 2.54 (br s, 1H)	118.9, 57.4, 21.4	Presence of broad -OH peak; shielded α -CH 2​
Ethyl methanesulfonate (EMS)	4.30 (q, 2H), 3.00 (s, 3H), 1.40 (t, 3H)	67.0, 37.2, 15.0	Distinctive ethyl quartet/triplet splitting pattern

Data Interpretation: The shift of the oxygen-bound methylene group from 3.85 ppm in the precursor to 4.41 ppm in CEM is the primary causal indicator of successful mesylation. The complete absence of a peak at 3.85 ppm in the final spectrum mathematically validates the absence of unreacted precursor, ensuring a self-validating purity check.

Experimental Protocol for NMR Validation

To guarantee trustworthiness and reproducibility, the following protocol establishes a self-validating system for acquiring and interpreting NMR spectra of these alkylating agents.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.05% v/v Tetramethylsilane (TMS).

• Causality: CDCl3​ is selected because it lacks exchangeable protons that could obscure the aliphatic signals. The TMS acts as an internal standard, locking the reference point at exactly 0.00 ppm. This ensures that any observed chemical shifts are absolute and not artifacts of magnetic field drift.

Step 2: Instrument Calibration and Shimming

• Action: Load the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated gradient shimming on the Z-axis.

• Causality: Proper shimming homogenizes the magnetic field across the sample volume. This is critical for resolving the fine triplet coupling ( J≈6.2 Hz) of the adjacent methylene groups in CEM. Poor shimming will cause peak broadening, masking the J -coupling necessary to confirm the −CH2​−CH2​− connectivity.

Step 3: Data Acquisition

• 1 H NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

• 13 C NMR: Acquire 256 to 512 scans with a relaxation delay of 2 seconds and proton decoupling (WALTZ-16).

• Causality: The longer acquisition time and higher scan count for 13 C NMR compensate for the low natural abundance (~1.1%) of the 13 C isotope. Proton decoupling collapses the carbon signals into sharp singlets, maximizing the signal-to-noise ratio for precise chemical shift assignment.

Step 4: Self-Validating Mass Balance Check

• Action: Integrate the 1 H NMR peaks. Set the mesylate methyl peak (3.09 ppm) to an exact integral of 3.00. The two triplets (4.41 ppm and 2.82 ppm) must integrate to exactly 2.00 ± 0.05.

• Causality: If the integrals deviate from the 3:2:2 ratio, it mathematically proves the presence of co-eluting impurities or degradation products (such as hydrolysis back to the alcohol), prompting immediate batch rejection.

Mechanistic Visualization of the NMR-Monitored Workflow

The following diagram illustrates the chemical lifecycle of 2-cyanoethyl methanesulfonate, highlighting the specific NMR chemical shifts used to track its synthesis and subsequent consumption in drug linker applications.

Figure 1: NMR-monitored synthetic workflow of 2-cyanoethyl methanesulfonate.

References

• PubChem Compound Summary for CID 8011, 3-Hydroxypropanenitrile . National Center for Biotechnology Information. Available at:[Link]

• PubChem Compound Summary for CID 6113, Ethyl Methanesulfonate . National Center for Biotechnology Information. Available at:[Link]

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Cyanoethyl Methanesulfonate

This in-depth technical guide provides a comprehensive analysis of the mass spectrometry fragmentation pattern of 2-cyanoethyl methanesulfonate. As a potential genotoxic impurity (PGI), understanding its behavior in a mass spectrometer is critical for developing robust and sensitive analytical methods for its detection and quantification in pharmaceutical ingredients and products. This guide will delve into the predicted fragmentation pathways, compare analytical approaches, and provide actionable experimental protocols for researchers, scientists, and drug development professionals.

Introduction to 2-Cyanoethyl Methanesulfonate and its Analytical Importance

2-Cyanoethyl methanesulfonate (CEM) is an alkylating agent that can potentially form during pharmaceutical manufacturing processes. Due to its structural alerts for genotoxicity, regulatory agencies require stringent control and monitoring of such impurities in drug substances.[1][2] Mass spectrometry, coupled with chromatographic separation techniques like gas chromatography (GC) and liquid chromatography (LC), stands as the cornerstone for trace-level analysis of these compounds.[3][4][5] A thorough understanding of the molecule's fragmentation pattern is paramount for method development, ensuring specificity and sensitivity.

Predicted Mass Spectrometry Fragmentation Pathways of 2-Cyanoethyl Methanesulfonate

The fragmentation of 2-cyanoethyl methanesulfonate in a mass spectrometer is governed by the chemical properties of its two primary functional groups: the nitrile and the methanesulfonate ester. The initial ionization, typically electron ionization (EI) in GC-MS or electrospray ionization (ESI) in LC-MS, will produce a molecular ion ([M]+•) or a pseudomolecular ion ([M+H]+), which then undergoes a series of bond cleavages and rearrangements.

The fragmentation of nitriles is characterized by the potential for a weak or absent molecular ion peak and the formation of a resonance-stabilized cation through the loss of a hydrogen atom alpha to the cyano group, resulting in an [M-1] peak.[6][7] Another common fragmentation for nitriles is the McLafferty rearrangement, which can lead to a characteristic peak at m/z 41 for compounds with an unbranched alpha carbon.[6][7]

Alkyl methanesulfonates are known to fragment at the sulfonate group. For instance, methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) show characteristic losses related to the methanesulfonyl moiety.[1]

Based on these principles, the following fragmentation pathways are proposed for 2-cyanoethyl methanesulfonate (Molecular Weight: 135.15 g/mol ):

Caption: Proposed EI fragmentation of 2-cyanoethyl methanesulfonate.

Key Predicted Fragments:

m/z	Proposed Fragment	Neutral Loss	Fragmentation Pathway
135	[C4H7NO3S]+•	-	Molecular Ion
134	[C3H4NO3S]+	H•	Loss of a hydrogen radical from the ethyl chain.
95	[CH3SO3]+	C2H4CN•	Cleavage of the O-C bond.
79	[CH3SO2]+	•OCH2CH2CN	Cleavage of the S-O bond.
55	[C3H5N]+•	CH2SO3	Rearrangement and loss of sulfur trioxide and methylene.
54	[C2H4CN]+	CH3SO3•	Cleavage of the O-C bond with charge retention on the cyanoethyl group.
41	[C2H3]+•	H2C=C=NH	McLafferty-type rearrangement from the propionitrile radical cation.[6]

Comparison of Analytical Approaches: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS for the analysis of 2-cyanoethyl methanesulfonate depends on several factors, including the sample matrix, required sensitivity, and available instrumentation.

Feature	GC-MS	LC-MS/MS
Volatility Requirement	Analyte must be volatile and thermally stable.	Suitable for a wider range of polarities and volatilities.
Ionization Technique	Typically Electron Ionization (EI).	Typically Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).
Fragmentation	Extensive, hard ionization leading to many fragments.	Softer ionization, often requiring collision-induced dissociation (CID) for fragmentation.
Selectivity	Good, based on retention time and mass spectrum.	Excellent, particularly in Multiple Reaction Monitoring (MRM) mode.
Sensitivity	Generally good, but can be limited by matrix interference.	Often provides higher sensitivity, especially for trace analysis in complex matrices.[1][2]
Derivatization	May be required to improve volatility or thermal stability.	Generally not required.

For 2-cyanoethyl methanesulfonate, its moderate polarity and potential for thermal lability might favor an LC-MS/MS approach for robust and sensitive quantification, especially at the low levels required for genotoxic impurities. However, GC-MS can also be a viable and cost-effective option, particularly with appropriate sample preparation and method optimization.[4][5]

Experimental Protocols

The following are generalized protocols for the analysis of 2-cyanoethyl methanesulfonate. These should be optimized for the specific instrumentation and sample matrix.

GC-MS Analysis Protocol

Caption: Generalized GC-MS workflow for 2-cyanoethyl methanesulfonate analysis.

Detailed GC-MS Parameters:

• GC System: Agilent 8890 GC or equivalent.[8]

• Column: Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm or similar.[8]

• Inlet: Splitless mode.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 50°C for 1 min, ramp at 10°C/min to 250°C, hold for 5 min.

• MS System: Agilent 7250 GC/Q-TOF or equivalent quadrupole MS.[8]

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

• Ionization Energy: 70 eV.

• Acquisition Mode: Full scan from m/z 35 to 200 for initial identification. For quantification, Selected Ion Monitoring (SIM) of characteristic ions (e.g., m/z 135, 95, 79, 54) is recommended for enhanced sensitivity.[9]

LC-MS/MS Analysis Protocol

Caption: Generalized LC-MS/MS workflow for 2-cyanoethyl methanesulfonate analysis.

Detailed LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm or similar.[1]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient: 5% B to 95% B over 10 minutes.

• MS/MS System: Sciex API 4000 or equivalent triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • For Quantification: 136 → 95 (or another suitable intense transition).

  • For Confirmation: 136 → 79 (or another suitable secondary transition).

Conclusion

The mass spectrometric fragmentation of 2-cyanoethyl methanesulfonate is predicted to be driven by cleavages around the methanesulfonate group and rearrangements characteristic of nitriles. While GC-MS can be employed for its analysis, LC-MS/MS in MRM mode is likely to offer superior sensitivity and selectivity, which is crucial for the trace-level quantification of this potential genotoxic impurity. The experimental protocols provided herein serve as a robust starting point for method development, and a thorough understanding of the fragmentation patterns will enable analysts to confidently identify and quantify this compound in complex pharmaceutical matrices.

References

• Whitman College. (n.d.). GCMS Section 6.17 - Fragmentation of Nitriles. Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Kakadiya, P. R., Chandrashekhar, T. G., Ganguly, S., Singh, D. K., & Singh, V. (2011). Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization. Analytical Chemistry Insights, 6, 21–29.
• Ramana, M. V., Sitaram, C., Rupakula, R. B., Reddy, B. N., & Sastry, C. S. P. (2011). Determination of alkyl methanesulfonates in doxazosinmesylate by gas chromatography-mass spectrometer. Indian journal of pharmaceutical sciences, 73(1), 107–110.

• Ministry of Food and Drug Safety. (n.d.). Analytical Methods. Retrieved from [Link]

• Agilent Technologies. (2024). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 26). 3.7.2: Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Agilent Technologies. (n.d.). Method selection for trace analysis of potential genotoxic impurities in active pharmaceutical ingredients. Retrieved from [Link]

• Sitaram, C., Rupakula, R. B., Reddy, B. N., & Sastry, C. S. P. (2011). Determination of alkyl methanesulfonates in doxazosinmesylate by gas chromatography-mass spectrometer. Indian journal of pharmaceutical sciences, 73(1), 107–110.
• Kakasaheb, N. A., Ramakrishna, K., & Srinivasarao, V. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. International Journal of Pharmaceutical Sciences Review and Research, 46(2), 88-92.
• Liu, D., et al. (2019). Time-dependent selected reaction monitoring-based GC-MS/MS method for estimation of genotoxic impurities in new antibacterial agent. Journal of Pharmaceutical and Biomedical Analysis, 174, 439-445.
• Ramakrishna, K., et al. (2008). Development and validation of a sensitive gas chromatography-mass spectrometry method for the determination of methyl and ethyl methanesulfonate in imatinib mesylate. Journal of Pharmaceutical and Biomedical Analysis, 46(4), 780-785.

• Shimadzu. (n.d.). Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (2). Retrieved from [Link]

• Kakadiya, P.R., et al. (2011). Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization. Analytical Chemistry Insights, 6, 21-29.
• Singh, G., et al. (2020). Time-dependent selected reaction monitoring-based GC-MS/MS method for estimation of genotoxic impurities in new antibacterial agent alalevonadifloxacin mesylate. Journal of Pharmaceutical and Biomedical Analysis, 186, 113303.

• ResearchGate. (2011). Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Cyanoethyl methanesulfonate

Technical Guide: Personal Protective Equipment and Handling Protocols for 2-Cyanoethyl Methanesulfonate

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of highly reactive intermediates into synthetic pipelines. 2-Cyanoethyl methanesulfonate (CAS: 65885-27-0) is a potent electrophile utilized in specialized synthetic applications. However, its structural profile—specifically the presence of a methanesulfonate (mesylate) leaving group—classifies it as a highly reactive alkylating agent[1][2].

Alkylating agents carry significant occupational risks, including mutagenesis and carcinogenesis, because they can covalently modify nucleophilic sites on DNA and cellular proteins[2][3]. Handling this compound requires moving beyond basic laboratory safety to implement a self-validating, mechanistic approach to Personal Protective Equipment (PPE) and decontamination.

Hazard Profile & Mechanistic Rationale

To effectively protect yourself, you must understand the causality behind the chemical's hazards. The mesylate group is an exceptional leaving group, rendering the adjacent carbon highly susceptible to nucleophilic attack. If this compound contacts unprotected skin or mucous membranes, physiological nucleophiles (such as the amine and thiol groups in your tissues) will rapidly undergo SN​2 alkylation.

Table 1: Physicochemical and Hazard Summary

Property / Hazard	Specification	Mechanistic Consequence
CAS Number	65885-27-0	N/A
Storage	2-8°C, Sealed, Dry[1]	Prevents thermal degradation and ambient hydrolysis, which can generate corrosive methanesulfonic acid.
GHS Hazards	H302, H312, H332, H315, H319, H335[4]	Electrophilic nature drives rapid, damaging reactions with biological nucleophiles (skin, mucosa, respiratory tract).
Chemical Class	Alkylating Agent (Mesylate)[2]	Covalent modification of cellular macromolecules; classified as a Potential Genotoxic Impurity (PGI)[3].

PPE Specifications: The Science of Barrier Protection

Standard laboratory PPE is insufficient for mesylate esters. Chemical permeation is a kinetic process involving absorption, diffusion, and desorption through the glove material[5]. Because 2-cyanoethyl methanesulfonate is an uncharged, lipophilic electrophile, it can rapidly permeate standard latex.

Table 2: Engineered PPE Requirements

PPE Category	Specification	Causality / Rationale
Hand Protection	Double-layered Nitrile or Neoprene (≥0.11mm)[2]	Nitrile provides superior resistance to non-polar electrophiles. Double-gloving creates a sacrificial outer barrier, drastically reducing permeation kinetics[5].
Eye Protection	Splash-proof Chemical Goggles & Face Shield[2]	Prevents irreversible mucosal alkylation from accidental aerosolization or micro-splashing during pressure-transfers.
Body Protection	Flame-Resistant (FRCP) Lab Coat & Closed-toe shoes	Mitigates dermal exposure. FRCP is recommended if handling alongside flammable organic solvents.
Respiratory	Fume Hood (Face velocity 80-100 fpm)[2]	Prevents inhalation of volatile electrophiles. If a hood is compromised, a NIOSH-approved respirator with organic vapor cartridges is mandatory[3].

Operational Workflow: Safe Handling Procedure

Trust in a protocol comes from its reproducibility and safety margins. Follow this step-by-step methodology for transferring and reacting 2-cyanoethyl methanesulfonate to ensure zero occupational exposure.

Step 1: Environment Setup Ensure the chemical fume hood is fully operational. Clear the workspace of incompatible materials, particularly strong oxidizing agents and strong bases, which could trigger uncontrolled exothermic reactions.

Step 2: PPE Donning & Inspection Equip your FRCP lab coat, safety goggles, and double-layer nitrile gloves. Critically inspect the outer gloves for micro-tears using the inflation method before handling the reagent.

Step 3: Reagent Retrieval & Equilibration Retrieve the sealed container from 2-8°C storage[1]. Crucial Step: Allow the sealed container to equilibrate to room temperature inside a desiccator. Opening a cold container introduces atmospheric moisture, leading to the hydrolysis of the mesylate and the generation of corrosive methanesulfonic acid.

Step 4: Precision Transfer Using a dedicated, disposable glass syringe or micropipette, transfer the required volume. Avoid using reusable metal spatulas if the material presents as a low-melting solid, as this increases the risk of cross-contamination and surface alkylation.

Decontamination and Disposal: The Thiosulfate Quenching Protocol

Never dispose of active alkylating agents directly into organic waste streams. They must be chemically deactivated (quenched) first.

We utilize a 10% Sodium Thiosulfate ( Na2​S2​O3​ ) solution for decontamination[6]. The thiosulfate anion ( S2​O32−​ ) is a highly polarizable, potent nucleophile. It rapidly undergoes an SN​2 reaction with the electrophilic carbon of the cyanoethyl group, displacing the mesylate leaving group. This converts the hazardous alkylating agent into a water-soluble, non-toxic Bunte salt, effectively neutralizing the genotoxic threat.

Step-by-Step Quenching Methodology:

• Preparation: In a dedicated fume hood, prepare a 10% (w/v) solution of sodium thiosulfate in deionized water[6].

• Transfer: Slowly add the 2-cyanoethyl methanesulfonate waste (or contaminated glassware rinses) dropwise to the vigorously stirring thiosulfate solution. Maintain a volumetric ratio of at least 10:1 (Quench:Waste) to ensure a vast molar excess of the nucleophile.

• Reaction: Allow the mixture to stir at room temperature for a minimum of 24 hours to ensure complete kinetic displacement of the mesylate group.

• Validation: Verify the absence of the active alkylating agent via TLC or LC-MS. This self-validating step ensures the waste is genuinely deactivated.

• Disposal: Transfer the neutralized aqueous solution to a properly labeled secondary containment vessel and dispose of it as aqueous hazardous waste according to institutional guidelines[3].

Visual Workflow

Workflow for handling, reacting, and thiosulfate quenching of 2-Cyanoethyl methanesulfonate.

References

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from:[Link]

• Duke University Chemistry. Safety Manual: Handling and Disposal of Chemicals. Retrieved from:[Link]

• International Journal of Pharma and Bio Sciences (IJPBS). Management and Disposal of Microbiological and Carcinogenic Agents in Laboratories - A Review. Retrieved from:[Link]

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• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. AB555642 | CAS 65885-27-0 – abcr Gute Chemie [abcr.com]
• 5. Safety Manual | Chemistry [chem.duke.edu]
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